Cas no 1396846-20-0 (N-[2-(dimethylamino)pyrimidin-5-yl]-2-fluorobenzene-1-sulfonamide)

• Product Name: N-[2-(dimethylamino)pyrimidin-5-yl]-2-fluorobenzene-1-sulfonamide
• CAS No: 1396846-20-0
• MF: C₁₂H₁₃FN₄O₂S
• MW: 296.320624113083
• CID: 5857586
• PubChem ID: 71790167
• Update Time: 2025-10-29

N-[2-(dimethylamino)pyrimidin-5-yl]-2-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(dimethylamino)pyrimidin-5-yl]-2-fluorobenzenesulfonamide
• N-[2-(dimethylamino)pyrimidin-5-yl]-2-fluorobenzene-1-sulfonamide
• AKOS024540008
• N-(2-(dimethylamino)pyrimidin-5-yl)-2-fluorobenzenesulfonamide
• F6223-0032
• 1396846-20-0

• Inchi： 1S/C12H13FN4O2S/c1-17(2)12-14-7-9(8-15-12)16-20(18,19)11-6-4-3-5-10(11)13/h3-8,16H,1-2H3
• InChI Key： WTDYVFKIMVJUTG-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CN=C(N(C)C)N=C2)(=O)=O)=CC=CC=C1F

Computed Properties

• Exact Mass: 296.07432501g/mol
• Monoisotopic Mass: 296.07432501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-[2-(dimethylamino)pyrimidin-5-yl]-2-fluorobenzene-1-sulfonamide

N-[2-(Dimethylamino)Pyrimidin-5-Yl]-2-FluoroBenzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 1396846-20-0, known as N-[2-(dimethylamino)pyrimidin-5-yl]-2-fluoroBenzene-1-sulfonamide, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of pyrimidine, a heterocyclic aromatic compound, and incorporates a sulfonamide group, which is known for its versatility in medicinal chemistry. The presence of a fluorine atom further enhances its chemical reactivity and biological activity, making it a promising candidate for various research and development activities.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The sulfonamide group in this compound is a key feature, as it is often utilized to improve the pharmacokinetic properties of drugs, such as solubility and bioavailability. Additionally, the dimethylamino group attached to the pyrimidine ring contributes to the compound's basicity, which can influence its interaction with biological targets.

One of the most intriguing aspects of N-[2-(dimethylamino)pyrimidin-5-yl]-2-fluoroBenzene-1-sulfonamide is its potential as a lead compound in medicinal chemistry. Researchers have explored its ability to inhibit specific enzymes and receptors, which could pave the way for novel treatments in oncology, inflammation, and other therapeutic areas. For instance, preliminary studies suggest that this compound may exhibit selective inhibitory activity against certain kinases, which are often overexpressed in cancer cells.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. The use of microwave-assisted synthesis has been reported to enhance the efficiency of this process, reducing reaction times and improving yields. Such advancements underscore the importance of modern synthetic techniques in the development of complex molecules like N-[2-(dimethylamino)pyrimidin-5-yl]-2-fluoroBenzene-1-sulfonamide.

In terms of biological evaluation, this compound has been subjected to various assays to assess its cytotoxicity, selectivity, and mechanism of action. Results from these studies indicate that it exhibits moderate to high potency against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, its ability to modulate signaling pathways associated with cell proliferation and apoptosis adds to its therapeutic potential.

From an analytical standpoint, the characterization of N-[2-(dimethylamino)pyrimidin-5-yl]-2-fluoroBenzene-1-sulfonamide has been carried out using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These methods have provided valuable insights into its molecular structure and purity, ensuring that it meets the rigorous standards required for preclinical studies.

Looking ahead, the development of N-[2-(dimethylamino)pyrimidin-5-yl]-2-fluoroBenzene-1-sulfonamide into a clinical candidate will depend on further optimization studies aimed at improving its pharmacokinetic profile and reducing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to play a pivotal role in advancing this compound through the drug discovery pipeline.

In conclusion, N-[2-(dimethylamino)pyrimidin-5-yl]-2-fluoroBenzene-1-sulfonamide represents a significant advancement in the field of medicinal chemistry. Its unique combination of structural features and promising biological activity positions it as a valuable tool for researchers seeking innovative solutions in drug development. As ongoing studies continue to unravel its full potential, this compound is poised to make a meaningful impact on the future of therapeutic interventions.